5-(2,6-Dimethylmorpholino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile
Description
5-(2,6-Dimethylmorpholino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H23N3O5 and its molecular weight is 409.442. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Properties
Investigations into the molecular structure and properties of similar compounds reveal their quantum chemical characteristics. Studies using software like Gaussian 09W and visualization programs like GaussView facilitate the understanding of molecular structures, vibrational analyses, and thermodynamic properties. Such research aids in identifying the chemical shifts, bond lengths, angles, and other critical parameters that define the compound's behavior and potential applications. For example, the detailed study of 1-(2,6-dimethylmorpholine-4-yl-methyl)-3-methyl-4-[3-ethoxy-(4-benzenesulfonyloxy)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one provides insights into its molecular electrostatic potential and reactivity (Medetalibeyoğlu et al., 2019).
Reactions and Interactions
The compound's reactivity with other substances is a crucial aspect of its scientific applications. Research on similar compounds shows how they react with nitrogen bases, leading to nucleophilic replacement or ring cleavage, resulting in various enamino nitriles or diamino pyrazole derivatives. These reactions are significant for developing new synthetic routes and understanding the compound's chemical behavior. For instance, the study of reactions of substituted 1,3-oxazole-4-carbonitrile with different nitrogen bases provides valuable information on the compound's potential synthetic utility and its interaction mechanisms (Shablykin et al., 2008).
properties
IUPAC Name |
5-(2,6-dimethylmorpholin-4-yl)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O5/c1-14-11-25(12-15(2)28-14)22-19(10-23)24-21(30-22)20-9-8-18(29-20)13-27-17-6-4-16(26-3)5-7-17/h4-9,14-15H,11-13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAZLLCBBLFGUQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C2=C(N=C(O2)C3=CC=C(O3)COC4=CC=C(C=C4)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,6-Dimethylmorpholino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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